Cas no 141924-04-1 (1H-Azepine,1-(2-chloro-4-pyrimidinyl)hexahydro-)

• Product Name: 1H-Azepine,1-(2-chloro-4-pyrimidinyl)hexahydro-
• CAS No: 141924-04-1
• MF: C₁₀H₁₄ClN₃
• MW: 211.691260814667
• CID: 103347
• PubChem ID: 15175748
• Update Time: 2025-04-18

1H-Azepine,1-(2-chloro-4-pyrimidinyl)hexahydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine,1-(2-chloro-4-pyrimidinyl)hexahydro-
• 1-(2-chloropyrimidin-4-yl)azepane
• 1-(2-chloro-4-pyrimidinyl)azepane
• 2-chloro-4-(perhydroazepin-1-yl)pyrimidine
• ACMC-1C58N
• AGN-PC-00431A
• CTK4C2849
• STL012089
• AKOS005672234
• 1H-Azepine, 1-(2-chloro-4-pyrimidinyl)hexahydro-
• DTXSID70569619
• AB51354
• 141924-04-1
• YJYMMSKOKOREMP-UHFFFAOYSA-N
• SCHEMBL1088796

• Inchi： 1S/C10H14ClN3/c11-10-12-6-5-9(13-10)14-7-3-1-2-4-8-14/h5-6H,1-4,7-8H2
• InChI Key： YJYMMSKOKOREMP-UHFFFAOYSA-N
• SMILES： ClC1=NC=CC(=N1)N1CCCCCC1

Computed Properties

• Exact Mass: 211.08800
• Monoisotopic Mass: 211.0876252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29Ų

Experimental Properties

• Density: 1.19
• Boiling Point: 373.5°Cat760mmHg
• Flash Point: 179.7°C
• Refractive Index: 1.551
• PSA: 29.02000
• LogP: 2.57540